Cas no 337498-31-4 (<br>3-amino-N-(2-methoxyphenyl)-4-(4-methoxyphenyl)-6-(p-tolyl)thieno[2,3-b]pyr idine-2-carboxamide)

• Product Name: <br>3-amino-N-(2-methoxyphenyl)-4-(4-methoxyphenyl)-6-(p-tolyl)thieno[2,3-b]pyr idine-2-carboxamide
• CAS No: 337498-31-4
• MF: C₂₉H₂₅N₃O₃S
• MW: 495.59210562706
• CID: 3071164
• PubChem ID: 1885701
• Update Time: 2025-10-29

<br>3-amino-N-(2-methoxyphenyl)-4-(4-methoxyphenyl)-6-(p-tolyl)thieno[2,3-b]pyr idine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• <br>3-amino-N-(2-methoxyphenyl)-4-(4-methoxyphenyl)-6-(p-tolyl)thieno[2,3-b]pyr idine-2-carboxamide
• AKOS000566339
• Oprea1_056237
• 3-amino-N-(2-methoxyphenyl)-4-(4-methoxyphenyl)-6-(4-methylphenyl)thieno[2,3-b]pyridine-2-carboxamide
• Oprea1_129622
• 3-Amino-4-(4-methoxy-phenyl)-6-p-tolyl-thieno[2,3-b]pyridine-2-carboxylic acid (2-methoxy-phenyl)-amide
• AG-690/13705104
• 337498-31-4
• 3-Amino-N-(2-methoxyphenyl)-4-(4-methoxyphenyl)-6-(p-tolyl)thieno[2,3-b]pyridine-2-carboxamide
• STK166589

• MDL： MFCD02046918
• Inchi： 1S/C29H25N3O3S/c1-17-8-10-19(11-9-17)23-16-21(18-12-14-20(34-2)15-13-18)25-26(30)27(36-29(25)32-23)28(33)31-22-6-4-5-7-24(22)35-3/h4-16H,30H2,1-3H3,(H,31,33)
• InChI Key： SJTAPUYUXAVKRR-UHFFFAOYSA-N
• SMILES： S1C(C(NC2C=CC=CC=2OC)=O)=C(C2C1=NC(C1C=CC(C)=CC=1)=CC=2C1C=CC(=CC=1)OC)N

Computed Properties

• Exact Mass: 495.16166284Da
• Monoisotopic Mass: 495.16166284Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 36
• Rotatable Bond Count: 7
• Complexity: 725
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.8
• Topological Polar Surface Area: 115Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on <br>3-amino-N-(2-methoxyphenyl)-4-(4-methoxyphenyl)-6-(p-tolyl)thieno[2,3-b]pyr idine-2-carboxamide

Research Briefing on 3-amino-N-(2-methoxyphenyl)-4-(4-methoxyphenyl)-6-(p-tolyl)thieno[2,3-b]pyridine-2-carboxamide (CAS: 337498-31-4)

The compound 3-amino-N-(2-methoxyphenyl)-4-(4-methoxyphenyl)-6-(p-tolyl)thieno[2,3-b]pyridine-2-carboxamide (CAS: 337498-31-4) has recently emerged as a promising candidate in the field of chemical biology and medicinal chemistry. This thienopyridine derivative has garnered significant attention due to its unique structural features and potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, particularly in the context of kinase inhibition and cancer therapy.

The synthesis of this compound involves a multi-step process, starting with the condensation of appropriately substituted thiophene and pyridine precursors. The presence of methoxy and tolyl groups in the molecule contributes to its enhanced solubility and bioavailability, which are critical factors for drug development. Recent advancements in synthetic methodologies have improved the yield and purity of the compound, making it more accessible for further pharmacological evaluations.

Pharmacological studies have revealed that 337498-31-4 exhibits potent inhibitory activity against several kinases, including those involved in cancer cell proliferation and survival. In vitro assays demonstrated significant inhibition of tumor cell growth, with IC50 values in the nanomolar range. The compound's selectivity profile suggests minimal off-target effects, which is a desirable attribute for potential therapeutic agents. Mechanistic studies indicate that the compound binds to the ATP-binding site of target kinases, thereby disrupting their catalytic activity.

In vivo studies using animal models have further validated the compound's efficacy. Administration of 337498-31-4 resulted in marked tumor regression and prolonged survival in xenograft models of various cancers. The compound also exhibited favorable pharmacokinetic properties, including good oral bioavailability and a reasonable half-life. These findings underscore its potential as a lead compound for the development of novel anticancer therapies.

Despite these promising results, challenges remain in the development of 337498-31-4. Issues such as metabolic stability, potential toxicity, and formulation optimization need to be addressed in future studies. Ongoing research is exploring structural modifications to enhance the compound's therapeutic index and reduce adverse effects. Additionally, combination therapies with existing anticancer agents are being investigated to maximize clinical benefits.

In conclusion, 3-amino-N-(2-methoxyphenyl)-4-(4-methoxyphenyl)-6-(p-tolyl)thieno[2,3-b]pyridine-2-carboxamide represents a significant advancement in the search for novel kinase inhibitors. Its robust preclinical data and unique chemical properties make it a compelling candidate for further development. Continued research efforts will be essential to translate these findings into clinical applications, ultimately benefiting patients with unmet medical needs.